6-Fluoro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyridine

• Molecular Formula: C8H6FIN2S
• Molecular Weight: 308.12 g/mol
• IUPAC Name: 6-fluoro-1-iodo-3-methylsulfanylimidazo[1,5-a]pyridine
• InChI: InChI=1S/C8H6FIN2S/c1-13-8-11-7(10)6-3-2-5(9)4-12(6)8/h2-4H,1H3
• InChI Key: JWVFDLBPVFSRKR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C2N1C=C(C=C2)F)I

Description

6-Fluoro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H6FIN2S and its molecular weight is 308.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round-bottomed flask, 6-fluoro-3-methylsulfanyl-imidazo[1,5-a]pyridine (178 mg, 0.88 mmol) was dissolved in ethanol (1.6 ml). Water (0.8 ml), sodium bicarbonate (278 mg, 3.31 mmol) and iodine (312 mg, 1.23 mmol) were added. The dark brown suspension was stirred at room temperature overnight then quenched with 10% aqueous Na2S2O3 and extracted with EtOAc (2×). The combined organic layers were washed with 10% aqueous Na2S2O3, water, and brine then dried over sodium sulfate, filtered and concentrated. The residue was absorbed on silica gel and chromatographed with EtOAc/hexanes (gradient 0-10% EtOAc) to afford 110 mg (41%) of 6-fluoro-1-iodo-3-methylsulfanyl-imidazo[1,5-a]pyridine as a brown solid.